3/'-azido-3/',5/'-dideoxythymidine-5/'-methylphosphonic acid diphosphate
3/'-azido-3/',5/'-dideoxythymidine-5/'-methylphosphonic acid diphosphate
Brand Name:
Vulcanchem
CAS No.:
142802-35-5
VCID:
VC0136827
InChI:
InChI=1S/C11H18N5O12P3.4H3N/c1-6-5-16(11(18)13-10(6)17)9-4-7(14-15-12)8(26-9)2-3-29(19,20)27-31(24,25)28-30(21,22)23;;;;/h5,7-9H,2-4H2,1H3,(H,19,20)(H,24,25)(H,13,17,18)(H2,21,22,23);4*1H3/t7-,8+,9+;;;;/m0..../s1
SMILES:
CC1=CN(C(=O)NC1=O)C2CC(C(O2)CCP(=O)([O-])OP(=O)([O-])OP(=O)([O-])[O-])N=[N+]=[N-].[NH4+].[NH4+].[NH4+].[NH4+]
Molecular Formula:
C11H30N9O12P3
Molecular Weight:
573.33 g/mol
3/'-azido-3/',5/'-dideoxythymidine-5/'-methylphosphonic acid diphosphate
CAS No.: 142802-35-5
Main Products
VCID: VC0136827
Molecular Formula: C11H30N9O12P3
Molecular Weight: 573.33 g/mol
CAS No. | 142802-35-5 |
---|---|
Product Name | 3/'-azido-3/',5/'-dideoxythymidine-5/'-methylphosphonic acid diphosphate |
Molecular Formula | C11H30N9O12P3 |
Molecular Weight | 573.33 g/mol |
IUPAC Name | tetraazanium;2-[(2R,3S,5R)-3-azido-5-(5-methyl-2,4-dioxopyrimidin-1-yl)oxolan-2-yl]ethyl-[oxido(phosphonatooxy)phosphoryl]oxyphosphinate |
Standard InChI | InChI=1S/C11H18N5O12P3.4H3N/c1-6-5-16(11(18)13-10(6)17)9-4-7(14-15-12)8(26-9)2-3-29(19,20)27-31(24,25)28-30(21,22)23;;;;/h5,7-9H,2-4H2,1H3,(H,19,20)(H,24,25)(H,13,17,18)(H2,21,22,23);4*1H3/t7-,8+,9+;;;;/m0..../s1 |
Standard InChIKey | QKDNYFMMTAWRTN-OLTRZSQBSA-N |
Isomeric SMILES | CC1=CN(C(=O)NC1=O)[C@H]2C[C@@H]([C@H](O2)CCP(=O)([O-])OP(=O)([O-])OP(=O)([O-])[O-])N=[N+]=[N-].[NH4+].[NH4+].[NH4+].[NH4+] |
SMILES | CC1=CN(C(=O)NC1=O)C2CC(C(O2)CCP(=O)([O-])OP(=O)([O-])OP(=O)([O-])[O-])N=[N+]=[N-].[NH4+].[NH4+].[NH4+].[NH4+] |
Canonical SMILES | CC1=CN(C(=O)NC1=O)C2CC(C(O2)CCP(=O)([O-])OP(=O)([O-])OP(=O)([O-])[O-])N=[N+]=[N-].[NH4+].[NH4+].[NH4+].[NH4+] |
Synonyms | 3'-azido-3',5'-dideoxythymidine-5'-methylphosphonic acid diphosphate 3'-azido-3'-5'-dideoxythymidine-5'-methylphosphonic acid diphosphate, tetraammonium salt ADTMPDP |
PubChem Compound | 3081864 |
Last Modified | Nov 11 2021 |
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